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Compound of Interest

Compound Name: Mesitaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety, handling, and hazard
information for Mesitaldehyde (2,4,6-Trimethylbenzaldehyde). The information is intended for
researchers, scientists, and professionals in drug development and other laboratory settings.
This document consolidates critical data on physical and chemical properties, toxicological
information, safe handling and storage procedures, and emergency response. All quantitative
data is presented in structured tables for ease of reference. Furthermore, this guide outlines
the likely experimental methodologies used to determine key safety data, based on
internationally recognized standards. Visual aids in the form of diagrams are provided to
illustrate hazard identification logic and safe handling workflows.

Chemical and Physical Properties

Mesitaldehyde, a substituted aromatic aldehyde, is a colorless to light yellow liquid.[1][2] It is
characterized by a pungent odor.[1] Due to the presence of three methyl groups on the
benzene ring, it is less soluble in water but shows good solubility in organic solvents like
chloroform.[1][2]

Table 1: Physical and Chemical Properties of Mesitaldehyde
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Property Value Source(s)

Chemical Formula C10H120 [11[3]

Molecular Weight 148.21 g/mol [3][4]

CAS Number 487-68-3 [LI31[4][5]16]
Clear, colorless to light yellow

Appearance o [1][2](3]
liquid

Odor Pungent [1]

Melting Point 10-14 °C (50-57.2 °F) [5161[7]

N _ 237-238.5 °C (458.6-461.3 °F)

Boiling Point [1][5][6]
at 760 mmHg

Density 1.005 - 1.018 g/mL at 20-25 °C  [1][6]

Flash Point 105-105.6 °C (221-222.1 °F) [1][5][6]

B Soluble in chloroform; less
Solubility ) [1][2][6]
soluble in water.

Hazard Identification and Classification

Mesitaldehyde is classified as a hazardous substance. The primary hazards are associated
with skin, eye, and respiratory irritation.[5][7] Some sources also indicate it is suspected of
causing cancer and is toxic to aquatic life with long-lasting effects.[4]

Table 2: GHS Hazard Classification for Mesitaldehyde
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Hazard Class Hazard Category Hazard Statement Source(s)
Skin H315: Causes skin

: i Category 2 N [41[5][8]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2 / 2A o [5]18]

Damage/Eye Irritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single Category 3 ) o [1][5]
respiratory irritation
Exposure)

. - H351: Suspected of
Carcinogenicity Category 2 ) [4]
causing cancer

Hazardous to the H411: Toxic to aquatic
Aquatic Environment, Category 2 life with long lasting [4]19]
Long-term Hazard effects

NFPA 704 Diamond:

e Health (Blue): 2 (Indicates a moderate health hazard. Intense or continued but not chronic
exposure could cause temporary incapacitation or possible residual injury.)

o Flammability (Red): 1 (Indicates that materials must be preheated before ignition can occur.)

« Instability (Yellow): O (Indicates that the material is normally stable, even under fire
conditions.)

o Special (White): (No special hazards)

Note: NFPA ratings are not consistently provided across all sources and should be considered
as general guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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